Cas no 551-04-2 (1-Naphthaleneaceticacid, propyl ester)

• Product Name: 1-Naphthaleneaceticacid, propyl ester
• CAS No: 551-04-2
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 374514
• PubChem ID: 239439
• Update Time: 2025-04-19

1-Naphthaleneaceticacid, propyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneaceticacid, propyl ester
• propyl 2-naphthalen-1-ylacetate
• AC1Q66NY
• AR-1L2356
• CTK5A3046
• n-Propyl-1-naphthylacetat
• NSC44526
• propyl 1-naphthylacetate
• MZIHHQHACSMVIF-UHFFFAOYSA-N
• DTXSID00286261
• naphthalene-1-acetic acid propyl ester
• 551-04-2
• NSC-44526
• SCHEMBL10810930
• PROPYL 2-(NAPHTHALEN-1-YL)ACETATE
• AKOS004117599

• Inchi： 1S/C15H16O2/c1-2-10-17-15(16)11-13-8-5-7-12-6-3-4-9-14(12)13/h3-9H,2,10-11H2,1H3
• InChI Key： MZIHHQHACSMVIF-UHFFFAOYSA-N
• SMILES： O(CCC)C(CC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 228.11508
• Monoisotopic Mass: 228.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 346.8°Cat760mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.576
• PSA: 26.3